Cas no 108-96-3 (4(1H)-Pyridinone)

4(1H)-Pyridinone structure

Product Name:4(1H)-Pyridinone

CAS No:108-96-3

MF:C₅H₅NO

MW:95.0993010997772

CID:159028

PubChem ID:12290

Update Time:2025-04-19

4(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Pyridinone
- TIMTEC-BB SBB005800
- G-PYRIDONE
- 4-(1H)-PYRIDONE
- 4HPY
- 4-PYRIDONE
- 4-PYRIDOL
- 1,4-DIHYDRO-4-PYRIDINONE
- 4-HYDROXYPYRIDINE
- 1,4-DIHYDRO-4-PYRIDINONE FOR SYNTHESIS
- 4(1H)-pyridone
- 4-(1H)-Pyridone, , pract
- 4-HDROXYPYRIDINE
- 4-oxo-1,4-dihydropyridine
- 4-PYRIDINOL
- 4-PYRIDINONE
- Hydroxypyridine,4
- pyrid-4-one
- Pyridin-4(1H)-one
- pyridin-4-one
- pyridin-4(3H)-one
- Hydroxypyridine,4-
- EINECS 203-633-2
- CS-W007690
- 1H-pyridin-4-one
- H0332
- AI3-61970
- CHEBI:87614
- HYDROXYPYRIDINE, 4-
- EINECS 222-380-9
- SY112252
- UNII-3P2MV07G53
- HY-W007690
- Q230024
- gamma-Pyridone
- NS00022560
- 4-Hydroxypyridine, 95%
- CAS-626-64-2
- AKOS000121024
- 3454-03-3
- 4-HYDROXYPYRIDINE (4-PYRIDINOL)
- BRN 0105800
- .gamma.-Pyridone
- NSC 146174
- Tox21_303817
- NSC-5080
- EN300-21574
- CHEBI:133125
- 4-Oxopyridine
- NSC-26021
- AKOS022377006
- FT-0618743
- STR01041
- W-104968
- 4-hydroxypridine
- MFCD00040458
- SB52275
- CS-0166783
- CHEMBL237459
- NSC146174
- AC-907/34116018
- 108-96-3
- NSC-146174
- SR-1C7
- SY003367
- CQG
- D82355
- gamma-Hydroxypyridine
- NCGC00357095-01
- AM20061387
- AC-2927
- p-Hydroxypyridine
- 3P2MV07G53
- Butanoic acid,heptafluoro-,1,10-decanediyl ester(9ci)
- .gamma.-Hydroxypyridine
- BS-3730
- 4-hydroxypyridine, AldrichCPR
- DTXSID2052310
- MFCD00006419
- 5-21-07-00152 (Beilstein Handbook Reference)
- c1201
- NSC5080
- A8662
- NSC 5080
- SMR003288679
- InChI=1/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7
- 626-64-2
- DTXCID9030882
- 1,4-dihydropyridin-4-one
- FT-0618744
- A1E9A648-09AC-4FC9-A7AF-37534D102469
- pyridin-4-ol
- MLS004491722
- EINECS 210-958-3
- 4-hydroxy-pyridine
- PB17041
- BCP08909
- BBL022970
- DB-040853
- pyridine, 4-hydroxy-
- STL363251
- 4pyridone
- 4-Pyridinol; 4-Pyridol; NSC 5080; gamma-Hydroxypyridine;
- DB-014976
- MDL： MFCD00040458
- Inchi： 1S/C5H5NO/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7)
- InChI Key： GCNTZFIIOFTKIY-UHFFFAOYSA-N
- SMILES： O=C1C=CNC=C1

Computed Properties

Exact Mass: 95.03710
Monoisotopic Mass: 95.037
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.3
Topological Polar Surface Area: 29.1

Experimental Properties

Color/Form: Beige powder
Density: 1.1418 (rough estimate)
Melting Point: 150-151 °C(lit.)
Boiling Point: 230-235 °C12 mm Hg(lit.)
Flash Point: 107.8ºC
Refractive Index: 1.5939 (estimate)
PSA: 32.86000
LogP: 0.37490
Solubility: Not determined

4(1H)-Pyridinone Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：3-8-10
RTECS：UU7701450
Hazardous Material Identification：
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Safety Term：S26-S36
Risk Phrases：R36/37/38

4(1H)-Pyridinone Pricemore >>

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Alichem	A029187204-500g	Pyridin-4(1H)-one	108-96-3	97%	500g	$400.00	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H875568-5g	4(1H)-Pyridinone	108-96-3	97%	5g	86.40	2021-05-17
eNovation Chemicals LLC	Y1247172-500g	4(1H)-Pyridinone	108-96-3	97%	500g	$230	2024-06-07
1PlusChem	1P007C4C-5g	4(1H)-Pyridinone	108-96-3	97%	5g	$8.00	2023-12-26
1PlusChem	1P007C4C-10g	4(1H)-Pyridinone	108-96-3	97%	10g	$13.00	2023-12-26
1PlusChem	1P007C4C-25g	4(1H)-Pyridinone	108-96-3	97%	25g	$23.00	2023-12-26
1PlusChem	1P007C4C-100g	4(1H)-Pyridinone	108-96-3	97%	100g	$67.00	2023-12-26
Aaron	AR007CCO-5g	4(1H)-Pyridinone	108-96-3	97%	5g	$6.00	2025-02-12
Aaron	AR007CCO-10g	4(1H)-Pyridinone	108-96-3	97%	10g	$11.00	2025-02-12
Aaron	AR007CCO-25g	4(1H)-Pyridinone	108-96-3	97%	25g	$17.00	2025-02-12